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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428

For the attention of: Researchers, Scientists, and Drug Development Professionals
Subject: Analysis of "Koavone" and its mechanism of action in vitro.

Following a comprehensive review of scientific and commercial literature, it has been
determined that "Koavone" is a synthetic aroma chemical utilized within the fragrance industry.
It is not a therapeutic agent or a compound subject to in vitro studies for drug development
purposes. Consequently, there is no available data on its mechanism of action, signaling
pathways, or related experimental protocols in a biological context.

This document serves to clarify the nature of Koavone based on the available information and
explains the absence of the initially requested technical data.

Chemical Identity and Properties

Koavone is the trade name for a fragrance ingredient. Chemically, it is identified as a mixture
of isomers of 3,4,5,6,6-pentamethylhept-3-en-2-one.[1][2] It is a synthetic substance that does
not occur in nature.[1]

Table 1: Chemical and Physical Properties of Koavone
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Property Value

IUPAC Name (2)-3,4,5,6,6-pentamethylhept-3-en-2-one[2]
Molecular Formula C12H220

Molar Mass 182 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Woody, floral, violet, with amber and orris

Odor Profile
facets[3][4][5]
Purity = 90% (sum of 5 isomers)[1]
Boiling Point 200 °C[1]
Flash Point 85.56 °C[4]
Density 0.87 g/cm?3[1]

Primary Application and Function

The sole application of Koavone is as a fragrance ingredient in a variety of consumer products.
Its primary function is to impart a specific scent, described as a complex of woody, floral, and
powdery notes.[1][3] It is particularly valued for its ability to create or enhance orris and violet
accords in perfumes.[1]

Common applications include:

Perfumes and fine fragrances|3]

Cosmetics and personal care products[1][3]

Soaps and detergents[1][3]

Candles and air fresheners|[1]

Absence of In Vitro Biological Data
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A thorough search of scientific databases and literature has yielded no studies pertaining to the
in vitro mechanism of action of Koavone in a biological or pharmacological context. The
research on this compound is limited to its olfactory properties and its application in perfumery.

Therefore, the core requirements of the initial request, including:
e Quantitative data on biological activity (e.g., IC50, EC50)

o Detailed experimental protocols for in vitro assays

o Diagrams of signaling pathways

cannot be fulfilled. The absence of this information is due to the fact that Koavone is not
investigated for therapeutic purposes.

Logical Relationship of Koavone's Intended Use

To visualize the context in which Koavone is utilized, the following diagram illustrates its
intended application workflow.

Chemical Synthesis

. Chemical Synthesis

Fragrance Application

Fragrance House Perfumery Compoundin Consumer Product Formulation
(e.g., IFF) /(I ' (e.g., Perfume, Soap)

Koavone (Mixture of Isomers)

Click to download full resolution via product page
Caption: Workflow of Koavone from synthesis to end-user application.
Conclusion:

The inquiry into the in vitro mechanism of action of Koavone has led to the conclusion that the
compound is exclusively an aroma chemical with no documented therapeutic applications or
biological studies in the requested context. The information provided herein clarifies the nature
of Koavone and its role in the fragrance industry. For researchers and professionals in drug
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development, it is important to note that Koavone is not a relevant subject for pharmacological
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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